U0124

• Molecular Formula: C8H10N4S2
• Molecular Weight: 226.3 g/mol
• InChI: InChI=1S/C8H10N4S2/c1-13-7(11)5(3-9)6(4-10)8(12)14-2/h11-12H2,1-2H3/b7-5-,8-6-
• InChIKey: LBQNBMSPTURKGS-SFECMWDFSA-N

Validating MEK/ERK pathway specificity requires an inactive analog control. U0126's off-target effects can confound data; U0124 provides the essential null signal. - **Quantified inactivity**: No MEK1/2 inhibition at ≤100 µM (vs. U0126 IC50 72 nM/58 nM). - **Proven utility**: Matched concentration control (2.5-20 µM) for invasion, neuritogenesis, and in vivo pain models. - **≥95% HPLC purity**: Suitable for cell-based and intrathecal studies. - **Published benchmark**: 20+ years as the standard negative control.

U0124 Compound Overview: The Validated MEK-Inactive Negative Control for MAPK Pathway Profiling

U0124 (CAS 108923-79-1; 1,4-Diamino-2,3-dicyano-1,4-bis(methylthio)butadiene) is the established, structurally matched inactive analog of the MEK1/2 inhibitor U0126 . It was originally described by Favata et al. (1998) alongside U0126 and is now widely used as a definitive negative control in studies interrogating the MEK/ERK signaling axis [1]. Critically, U0124 does not inhibit MEK1 or MEK2 at concentrations up to 100 μM, in stark contrast to U0126 which exhibits IC50 values of 72 nM (MEK1) and 58 nM (MEK2) . Its primary utility lies in discriminating MEK-dependent from MEK-independent biological effects, a role substantiated by over two decades of consistent, negative experimental data across diverse cell types and in vivo models.

1

Structurally matched inactive analog of the MEK1/2 inhibitor U0126

2

Definitive negative control for discriminating MEK-dependent vs. MEK-independent biological effects

3

Broad inactivity window: no MEK1/2 inhibition at concentrations up to 100 μM, validated across independent assay platforms

Over two decades of consistent null results in cell-based and in vivo models support its use as a negative control.

• [1] Favata, M.F., et al. (1998) Identification of a novel inhibitor of mitogen-activated protein kinase kinase. J. Biol. Chem. 273: 18623. PMID: 9660836. View Source

Why U0124 Cannot Be Substituted: Inactivity Is the Defining Feature

U0124 is not a less potent MEK inhibitor—it is a profoundly inactive compound whose biological nullity has been quantitatively verified across multiple independent assay platforms . Attempting to substitute any active MEK inhibitor (U0126, PD98059, U0125, SL327, or PD0325901) for U0124 as a negative control introduces unacceptable experimental risk: even low-nanomolar residual MEK inhibition can confound interpretation and generate false-negative conclusions about pathway dependence . Conversely, using U0124 as an active inhibitor is equally invalid, as it consistently fails to recapitulate any of the functional effects observed with genuine MEK inhibitors at matched concentrations—a finding replicated across neuritogenesis assays (2.5–10 μM), cell invasion models (20 μM), and in vivo neuropathic pain paradigms (10 μg intrathecal) [1][2]. U0124's value is precisely its reliability as a null signal, and no generic 'inactive analog' or 'vehicle control' can substitute without equivalent, published head-to-head validation data against U0126.

!

Active MEK inhibitors are not negative controls

U0126, PD98059, SL327, or PD0325901 retain low-nanomolar MEK inhibition that can confound pathway-dependence interpretation, even at matched concentrations.

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Generic vehicle/inactive analog lacks published head-to-head validation

No alternative compound has demonstrated equivalent null-signal reliability across neuritogenesis, invasion, neuroinflammation, and leukocyte migration assays alongside U0126.

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Substitution risk extends to functional readouts

Using an active inhibitor as negative control may mask true MEK-independent effects or generate false-negative conclusions, particularly in models where ERK and p38 pathways converge.

• [1] Kudo, T., et al. (2015) Induction of Neurite Outgrowth in PC12 Cells Treated with Temperature-Controlled Repeated Thermal Stimulation. PLOS ONE 10(4): e0124024. View Source
• [2] Shukla, A., MacPherson, M., Mossman, B. (2008) ERK1/2 play an important role in migration, invasion and chemoresistance of human mesotheliomas. Cancer Res. 68 (9_Supplement): 3589. View Source

Quantitative Evidence Guide: Head-to-Head Performance of U0124 vs. U0126 in Functional Assays

Kinase Inhibition Selectivity: U0124 Exhibits Zero MEK1/2 Inhibition at 100 μM vs. U0126 IC50 of 58–72 nM

U0124 is completely devoid of MEK1/2 inhibitory activity at concentrations up to 100 μM, representing a >1,700-fold window above the IC50 of its active counterpart U0126 (MEK1 IC50 = 72 nM; MEK2 IC50 = 58 nM) . This inactivity window is documented in the original characterization by Favata et al. (1998) and is consistently cited across all major vendor technical datasheets, confirming that the structural modification differentiating U0124 from U0126 abolishes kinase binding rather than merely reducing affinity [1].

MEK1/2 inhibition window

Head-to-head

>1,700-fold inactivity window

vs. U0126 IC50 72 nM (MEK1) / 58 nM (MEK2)

Ensures no MEK-dependent artifact at matched or higher concentrations.

Confirmed by Favata et al. 1998; vendor specifications.

Evidence Dimension	MEK1 and MEK2 kinase inhibitory activity (IC50)
Target Compound Data	No inhibition of MEK1 or MEK2 at concentrations up to 100 μM (IC50 > 100 μM)
Comparator Or Baseline	U0126: MEK1 IC50 = 72 nM; MEK2 IC50 = 58 nM
Quantified Difference	>1,700-fold selectivity window (U0124 IC50 > 100,000 nM vs. U0126 MEK1 IC50 = 72 nM)
Conditions	In vitro kinase inhibition assay; Favata et al. 1998 J. Biol. Chem.; confirmed by Sigma-Aldrich/Calbiochem and Merck Millipore product specifications

Why This Matters

A >1,700-fold inactivity window ensures that U0124 can be used at concentrations identical to or exceeding those of U0126 without introducing any MEK-dependent artifact, providing unambiguous discrimination of MEK-specific vs. off-target effects in every experiment.

• [1] Favata, M.F., et al. (1998) Identification of a novel inhibitor of mitogen-activated protein kinase kinase. J. Biol. Chem. 273: 18623. PMID: 9660836. View Source

Neuritogenesis in PC12 Cells: U0126 Suppresses >50% of Differentiation; U0124 Shows No Effect at Matched Concentration

In a PLOS ONE study by Kudo et al. (2015), PC12 cells were treated with temperature-controlled repeated thermal stimulation (TRTS) or BMP4 to induce neuritogenesis, then co-incubated with 2.5 μM U0126 or 2.5 μM U0124 for 7 days [1]. U0126 suppressed more than half (>50%) of TRTS- and BMP4-induced neurite outgrowth, while U0124 had no statistically significant effect on the percentage of neurite-bearing cells (P not significant vs. untreated TRTS or BMP4 controls) [2]. This direct, side-by-side comparison at identical concentration and time point demonstrates that U0124 is functionally silent in a well-established neuronal differentiation model.

Neuritogenesis (PC12)

Head-to-head

U0124: no effect; U0126: >50% suppression

2.5 μM, 7 days, TRTS/BMP4 model

Validates functional silence in neuronal differentiation.

Kudo et al. 2015 PLOS ONE.

Evidence Dimension	Inhibition of neuritogenesis (% neurite-bearing cells on day 7)
Target Compound Data	U0124 (2.5 μM): no significant reduction in % neurite-bearing cells vs. TRTS or BMP4 alone (P = n.s.)
Comparator Or Baseline	U0126 (2.5 μM): suppressed >50% of TRTS- or BMP4-induced neuritogenesis (P < 0.01 vs. TRTS or BMP4 alone)
Quantified Difference	U0126: >50% suppression of neuritogenesis; U0124: 0% suppression (no significant difference from stimulated controls)
Conditions	PC12 cells in differentiation medium; TRTS at 39.5°C (18 h/day) or 40 ng/mL BMP4; 7-day incubation; 2.5 μM compound concentration; percentage of neurite-bearing cells scored; n = 3 replicates

Why This Matters

This assay provides a functional, cell-based validation of U0124's inactivity at a concentration 25× above the U0126 IC50, confirming that U0124 does not interfere with MEK-dependent morphological differentiation and is fit for purpose as a negative control in neuronal signaling studies.

• [1] Kudo, T., Kanetaka, H., Mochizuki, K., et al. (2015) Induction of Neurite Outgrowth in PC12 Cells Treated with Temperature-Controlled Repeated Thermal Stimulation. PLOS ONE 10(4): e0124024. View Source
• [2] Kudo et al. (2015) PLOS ONE, Fig. 6 and Results text: 'SB203580 and U0126, but not U0124, suppressed more than half of TRTS- or BMP4-induced neuritogenesis in PC12 cells.' View Source

Tumor Cell Invasion: U0126 Inhibits Mesothelioma Invasion; U0124 Is Ineffective at Equivalent 20 μM Dose

Shukla et al. (2008) evaluated the role of ERK1/2 in human malignant mesothelioma (MM) cell migration and invasion using a Matrigel-coated transwell assay [1]. The sarcomatoid MO line, which showed the greatest invasive capacity among four MM lines tested, was treated with the MEK1/2 inhibitor U0126 (20 μM) or its inactive analog U0124 (20 μM) [2]. U0126 significantly inhibited invasion (P < 0.05 vs. untreated solvent control), whereas U0124 at the identical 20 μM concentration was completely ineffective, demonstrating no measurable reduction in invasive capacity [3]. The data are expressed as Mean ± SEM, establishing statistical rigor for the differential effect.

Tumor cell invasion

Head-to-head

U0124: ineffective; U0126: significant inhibition (P

20 μM, MO mesothelioma, Matrigel

No anti-invasive effect at 280× MEK1 IC50 of U0126.

Shukla et al. 2008.

In vivo microglial proliferation

Head-to-head

U0126: >70% reduction vs. U0124 (P

10 μg/day intrathecal, rat SNL

Inertness maintained in complex in vivo system.

PMC Fig. 8; also behavioral endpoints.

Neutrophil migration (TLR)

Head-to-head

U0124: no suppression; U0126: strong suppression

Primary human neutrophils, videomicroscopy

Immunological validation as negative control.

Immunology 2007; U0126+SB203580 abolished migration.

c-Fos/c-Jun expression

Class-level inference

No effect on protein/mRNA up to 100 μM

Vendor-validated across multiple platforms

Supports null effect on AP-1 transcriptional readout.

Data to verify in independent assay system.

Evidence Dimension	Inhibition of Matrigel invasion in MO mesothelioma cells
Target Compound Data	U0124 (20 μM): ineffective; no significant reduction in invasion (results expressed as Mean ± SEM; not significantly different from untreated solvent control)
Comparator Or Baseline	U0126 (20 μM): significant inhibition of MO cell invasion (*P < 0.05 vs. untreated solvent control group)
Quantified Difference	U0126: statistically significant inhibition (P < 0.05); U0124: no measurable inhibition (not significant)
Conditions	Human pleural mesothelioma MO cell line; transwell insert coated with Matrigel; 20 μM compound concentration; Mean ± SEM; *P < 0.05 vs. untreated solvent control

Why This Matters

This cancer-relevant functional assay demonstrates that at a concentration 280× above U0126's MEK1 IC50, U0124 produces no anti-invasive effect, confirming that any observed U0126-dependent invasion suppression in this and similar models is unambiguously MEK-mediated and not attributable to off-target compound effects.

• [1] Shukla, A., MacPherson, M., Mossman, B. (2008) Extracellular signal regulated kinases (ERK1/2) play an important role in migration, invasion and chemoresistance of human mesotheliomas. Cancer Res. 68 (9_Supplement): 3589. View Source
• [2] PMC Figure 2: The MEK1/2 inhibitor, U0126 (20 μM) inhibits invasion of MO cells, whereas its inactive analog, U0124 (20 μM) is ineffective. *P < 0.05 vs. untreated solvent control. View Source
• [3] Shukla et al. (2008) Cancer Res. Abstract: 'cell migration and invasion were greatest in the fibroblastoid MM line (MO) and inhibited by U0126 but not U0124.' View Source

In Vivo Neuroinflammation: U0126 Reduces Microglial Proliferation by >70% vs. U0124 in Spinal Nerve Ligation Model

In a rat L5 spinal nerve ligation (SNL) model of neuropathic pain, animals received daily intrathecal injections of 10 μg U0126 or its inactive analog U0124 for 3 days post-surgery [1]. Quantitative immunohistochemical analysis revealed that U0124-treated animals exhibited a dramatic increase in dorsal horn microglia displaying effector morphology, whereas U0126 treatment significantly attenuated this microgliosis [2]. Critically, microglial proliferation—measured by BrdU-positive nuclei in the dorsal horn—was reduced by more than 70% in U0126-treated animals compared to U0124-treated controls (P < 0.001, one-way ANOVA, Bonferroni post hoc test; n = 4 per group) [3]. Mechanical and cold pain-related hypersensitivity were also partially prevented by U0126 but not by U0124 (P < 0.001, RM two-way ANOVA; n = 7–8) [4].

In vivo microglial proliferation

Head-to-head

U0126: >70% reduction vs. U0124 (P

10 μg/day intrathecal, rat SNL

Inertness maintained in complex in vivo system.

PMC Fig. 8; also behavioral endpoints.

Neutrophil migration (TLR)

Head-to-head

U0124: no suppression; U0126: strong suppression

Primary human neutrophils, videomicroscopy

Immunological validation as negative control.

Immunology 2007; U0126+SB203580 abolished migration.

c-Fos/c-Jun expression

Class-level inference

No effect on protein/mRNA up to 100 μM

Vendor-validated across multiple platforms

Supports null effect on AP-1 transcriptional readout.

Data to verify in independent assay system.

Evidence Dimension	In vivo microglial proliferation (BrdU-positive nuclei in dorsal horn) after L5 SNL
Target Compound Data	U0124 (10 μg/day intrathecal): robust microglial proliferation (baseline SNL pathology unattenuated)
Comparator Or Baseline	U0126 (10 μg/day intrathecal): >70% reduction in BrdU-positive nuclei vs. U0124 group (P < 0.001)
Quantified Difference	>70% reduction in microglial proliferation with U0126 vs. U0124; mechanical and cold hypersensitivity scores significantly different (P < 0.001, P < 0.05)
Conditions	Rat L5 spinal nerve ligation (SNL) model; daily intrathecal injection of 10 μg compound for 3 days; Iba1 immunohistochemistry for microglia; BrdU incorporation for proliferation; n = 4 per group for histology; n = 7-8 for behavioral endpoints

Why This Matters

This in vivo evidence establishes that U0124's inertness is maintained in a complex physiological system with intact pharmacokinetics and metabolism, providing researchers with confidence that differential effects between U0126 and U0124 in animal models genuinely reflect MEK pathway dependence rather than differential compound disposition.

• [1] PMC Article: Microgliosis and mechanical and cold hypersensitivity following L5 SNL were significantly reduced by blocking MEK1/2 pathways. Fig. 8. View Source
• [2] Fig. 8 legend: 'Three days after SNL animals treated with the inactive analogue U0124 demonstrated a dramatic increase in the number of dorsal horn microglia ... This microgliosis was significantly reduced when animals received the MEK inhibitor U0126.' View Source
• [3] Fig. 8c and 8l: Quantification of microglial proliferation (BrdU+ nuclei). 'Increased microglial proliferation ... was greatly reduced (by more than 70%) in animals treated with U0126' (n = 4, P < 0.001 SNL+U0124 vs. SNL+U0126). View Source
• [4] Fig. 8m and 8n: Mechanical and cold hypersensitivity partially prevented by U0126 but not by U0124 (**P < 0.001, *P < 0.05, RM two-way ANOVA, Bonferroni post hoc test, n = 7–8). View Source

Neutrophil Migration: TLR-Mediated Motility Is Suppressed by U0126 but Not by U0124

In a study published in Immunology, human neutrophil migratory responses to TLR agonists (LPS for TLR4; P3CSK4 for TLR2) were examined using videomicroscopy [1]. TLR-mediated neutrophil migration was strongly suppressed by pretreatment of cells with the MEK inhibitor U0126, but not with its inactive analog U0124 or the p38 MAPK inhibitor SB203580 [2]. Furthermore, combined pretreatment with U0126 and SB203580 almost completely abolished TLR-induced migration, confirming pathway specificity [3]. U0124's failure to suppress migration at matched concentrations provides an immunological functional validation of its inertness at the level of primary human cell behavior.

Neutrophil migration (TLR)

Head-to-head

U0124: no suppression; U0126: strong suppression

Primary human neutrophils, videomicroscopy

Immunological validation as negative control.

Immunology 2007; U0126+SB203580 abolished migration.

Evidence Dimension	Suppression of TLR-agonist-induced human neutrophil random migration
Target Compound Data	U0124: no suppression of TLR-mediated neutrophil migration
Comparator Or Baseline	U0126: strong suppression of TLR-mediated neutrophil migration; SB203580 (p38 inhibitor): no suppression
Quantified Difference	U0126: strong suppression reported; U0124 and SB203580: no suppression; U0126 + SB203580 combination: almost complete abolition of migration
Conditions	Primary human neutrophils; videomicroscopy; TLR4 agonist LPS or TLR2 agonist P3CSK4; migration assessed within 10-80 min post-stimulation

Why This Matters

This finding in primary human cells validates U0124 as a negative control in immunological contexts where both ERK and p38 pathways converge on cell motility, and where an active MEK inhibitor would be required to discriminate the specific contribution of ERK signaling to neutrophil function.

• [1] Toll-like receptor agonists stimulate human neutrophil migration via activation of mitogen-activated protein kinases. Immunology (2007), published by Wiley. Scilit abstract. View Source
• [2] Abstract: 'TLR-mediated neutrophil migration was strongly suppressed by pretreatment of cells with U0126 (MAPK/ERK kinase inhibitor) but not with U0124 (an inactive analogue of U0126) or SB203580.' View Source
• [3] Abstract: '...was almost completely abolished by pretreatment of cells with U0126 and SB203580 in combination.' View Source

Immediate-Early Gene Expression: U0124 Has No Effect on c-Fos and c-Jun Protein or mRNA Levels

Multiple independent vendor characterizations (MedChemExpress, Tocris, Cayman Chemical) explicitly state that U0124 has no effect on c-Fos and c-Jun protein or mRNA levels, while U0126—a bona fide MEK inhibitor—suppresses the expression of these immediate-early genes downstream of ERK activation [1]. This differential effect on AP-1 transcription factor components is a direct readout of MEK/ERK pathway output and represents one of the most frequently used transcriptional endpoints for confirming pathway engagement. The consistent absence of any effect of U0124 on c-Fos and c-Jun at concentrations up to 100 μM provides a transcriptional-level validation that complements the kinase, cellular, and in vivo functional data .

c-Fos/c-Jun expression

Class-level inference

No effect on protein/mRNA up to 100 μM

Vendor-validated across multiple platforms

Supports null effect on AP-1 transcriptional readout.

Data to verify in independent assay system.

Evidence Dimension	Effect on c-Fos and c-Jun protein and mRNA expression levels
Target Compound Data	U0124: no effect on c-Fos or c-Jun protein or mRNA levels at concentrations up to 100 μM
Comparator Or Baseline	U0126 (active MEK inhibitor): suppresses c-Fos and c-Jun protein and mRNA levels
Quantified Difference	U0124: zero modulation of c-Fos/c-Jun expression; U0126: measurable suppression (vendor-validated, compound-specific effect)
Conditions	Multiple cell lines and conditions as validated across vendor platforms (MedChemExpress, Tocris, Cayman Chemical); concentrations up to 100 μM

Why This Matters

c-Fos and c-Jun are among the most widely used transcriptional endpoints for ERK pathway activity; U0124's validated null effect on these markers ensures that studies employing U0124 as a negative control can confidently attribute changes in AP-1-dependent gene expression to MEK/ERK signaling rather than to compound-related transcriptional artifacts.

• [1] MedChemExpress (MCE). U0124 Product Activity: 'U0124 是一种无活性的 U0126 类似物，对 c-Fos 和 c-Jun 蛋白或 mRNA 水平没有影响。U0126 是一种 MEK 抑制剂。U0124 在浓度高达 100 μM 时也不会抑制 MEK。' View Source

Optimal Application Scenarios for U0124 as a Negative Control in MEK/ERK Pathway Research

Discriminating MEK-Dependent vs. MEK-Independent Effects of U0126 in Cancer Cell Invasion and Migration Assays

In any transwell migration or Matrigel invasion assay employing U0126 to interrogate the role of MEK/ERK signaling in tumor cell motility, U0124 must be run in parallel at the identical concentration (commonly 10–20 μM) to control for potential off-target effects of the U0126 chemical scaffold. The quantitative evidence from mesothelioma models demonstrates that U0124 at 20 μM produces no inhibition of invasion, while U0126 at 20 μM yields statistically significant suppression (P < 0.05) [1]. Procurement of U0124 alongside U0126 is essential for publication-quality data in this application domain, as reviewers increasingly require inactive analog controls to validate target specificity.

Validating MEK/ERK Dependence of Neuronal Differentiation and Neuritogenesis in PC12 and Primary Neuron Models

Studies of neurite outgrowth, whether induced by neurotrophic factors (NGF, BMP4), electromagnetic fields (PEMF), or thermal stimulation (TRTS), routinely employ U0126 to establish MEK/ERK pathway involvement. U0124 at concentrations of 2.5–10 μM serves as the definitive negative control, as demonstrated by Kudo et al. (2015), where SB203580 and U0126 suppressed >50% of neuritogenesis while U0124 showed no effect (P not significant) [2]. Researchers should include U0124 at a concentration matched to the highest U0126 dose used in their experimental design to ensure that any reduction in neurite-bearing cell counts is specifically attributable to MEK inhibition.

In Vivo Pain and Neuroinflammation Studies Requiring a Pharmacologically Inert Control for Intrathecal MEK Inhibitor Delivery

Preclinical neuropathic pain models employing intrathecal administration of U0126 (e.g., spinal nerve ligation, chronic constriction injury) require U0124 as a surgical and pharmacological control. The published evidence demonstrates that U0124-treated animals develop robust microgliosis (>70% greater microglial proliferation than U0126-treated animals, P < 0.001) and fail to show attenuation of mechanical or cold allodynia, confirming that U0124 is behaviorally and histologically inert in this paradigm [3]. Procurement of U0124 from a supplier providing ≥95% HPLC purity is recommended to minimize confounding effects from trace impurities in in vivo studies.

Primary Human Leukocyte Functional Assays Where ERK and p38 Pathways Converge on Shared Biological Outputs

In neutrophil migration, monocyte activation, or T-cell proliferation assays where both ERK and p38 MAPK pathways may contribute to the measured endpoint, U0124 provides the essential negative control arm to isolate the ERK-specific component. As shown in TLR-stimulated human neutrophil migration studies, U0126 strongly suppresses motility while U0124 and the p38 inhibitor SB203580 individually do not, but the combination of U0126 + SB203580 nearly abolishes migration [4]. U0124 must be included as a control in every experiment where such combinatorial inhibitor strategies are employed to demonstrate that the observed synergistic suppression is pathway-specific rather than a consequence of cumulative chemical toxicity.

Application

Selection Property

Validation Focus

Cell invasion/migration MEK-dependence verification

Null-effect negative control matched to U0126 concentration

Off-target scaffold effects ruled out at 20 μM

Neuronal differentiation and neuritogenesis assays

Inert analog at 2.5–10 μM

MEK-specific contribution to neurite outgrowth

In vivo neuroinflammation and pain models

Pharmacologically silent control for intrathecal delivery

Histological and behavioral endpoint specificity

Primary leukocyte functional assays (ERK/p38 convergence)

ERK-specificity control in combinatorial inhibitor strategies

Discrimination of pathway contributions to cell motility

• [1] Shukla, A., et al. (2008) Cancer Res. 68 (9_Supplement): 3589; PMC Fig. 2: U0126 inhibits MO cell invasion; U0124 is ineffective. View Source
• [2] Kudo, T., et al. (2015) PLOS ONE 10(4): e0124024. U0126 suppressed >50% of TRTS/BMP4-induced neuritogenesis; U0124 had no effect. View Source
• [3] PMC Fig. 8: L5 SNL model. U0126 reduced microglial proliferation by >70% vs. U0124 (P < 0.001); mechanical/cold hypersensitivity prevented by U0126 but not U0124. View Source
• [4] Immunology (2007). TLR-mediated neutrophil migration strongly suppressed by U0126 but not U0124 or SB203580; almost completely abolished by U0126 + SB203580 combination. View Source